Cas no 2172111-16-7 (6-amino-5-cyclobutyl-2-(piperazin-1-yl)-3,4-dihydropyrimidin-4-one)

• Product Name: 6-amino-5-cyclobutyl-2-(piperazin-1-yl)-3,4-dihydropyrimidin-4-one
• CAS No: 2172111-16-7
• MF: C₁₂H₁₉N₅O
• MW: 249.312161684036
• CID: 5998759
• PubChem ID: 165520784
• Update Time: 2025-05-25

6-amino-5-cyclobutyl-2-(piperazin-1-yl)-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-amino-5-cyclobutyl-2-(piperazin-1-yl)-3,4-dihydropyrimidin-4-one
• 2172111-16-7
• EN300-1452334

• Inchi： 1S/C12H19N5O/c13-10-9(8-2-1-3-8)11(18)16-12(15-10)17-6-4-14-5-7-17/h8,14H,1-7H2,(H3,13,15,16,18)
• InChI Key： WDZANNNQLYSATG-UHFFFAOYSA-N
• SMILES： O=C1C(=C(N)N=C(N1)N1CCNCC1)C1CCC1

Computed Properties

• Exact Mass: 249.15896025g/mol
• Monoisotopic Mass: 249.15896025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 82.8Ų

Additional information on 6-amino-5-cyclobutyl-2-(piperazin-1-yl)-3,4-dihydropyrimidin-4-one

6-Amino-5-Cyclobutyl-2-(Piperazin-1-Yl)-3,4-Dihydropyrimidin-4-One: A Comprehensive Overview

The compound with CAS No. 2172111-16-7, known as 6-amino-5-cyclobutyl-2-(piperazin-1-yl)-3,4-dihydropyrimidin-4-one, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of dihydropyrimidinones, which are known for their diverse biological activities and potential therapeutic applications. The molecule's unique structure, featuring a cyclobutyl group, an amino substituent, and a piperazine ring, contributes to its intriguing properties and makes it a subject of extensive research.

Recent studies have highlighted the potential of 6-amino-5-cyclobutyl-2-(piperazin-1-yl)-3,4-dihydropyrimidin-4-one as a promising candidate in the development of novel drug therapies. Researchers have explored its activity in various biological systems, including its role as a modulator of cellular signaling pathways and its potential anti-inflammatory and anti-proliferative effects. The compound's ability to interact with key enzymes and receptors makes it a valuable tool in understanding disease mechanisms and designing targeted therapies.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to achieve the desired stereochemistry and functional groups. The incorporation of the cyclobutane ring introduces unique steric and electronic properties, which are critical for its biological activity. Recent advancements in synthetic methodologies have enabled researchers to optimize the production of this compound, making it more accessible for large-scale studies and potential clinical applications.

In terms of pharmacokinetics, 6-amino-5-cyclobutyl-2-(piperazin-1-yl)-3,4-dihydropyrimidin-4-one exhibits favorable absorption and distribution profiles in preclinical models. Its ability to cross cellular membranes efficiently suggests that it could be effective in treating conditions where drug delivery is a challenge. Additionally, preliminary toxicity studies indicate that the compound has a relatively low toxicity profile at therapeutic doses, further supporting its potential as a drug candidate.

The structural versatility of this compound has also led to its exploration in other areas beyond pharmacology. For instance, researchers have investigated its use as a building block in the synthesis of more complex molecules with enhanced biological activities. The presence of reactive functional groups such as the amino group and the piperazine ring allows for further chemical modifications, enabling the creation of derivatives with tailored properties.

In conclusion, CAS No. 2172111-16-7, or 6-amino-5-cyclobutyl-2-(piperazin-1-y